Cas no 133982-56-6 ((1S,4S)-2-Pyrimidin-2-YL-2,5-diazabicyclo[2.2.1]heptane)

(1S,4S)-2-Pyrimidin-2-YL-2,5-diazabicyclo[2.2.1]heptane structure
133982-56-6 structure
Product Name:(1S,4S)-2-Pyrimidin-2-YL-2,5-diazabicyclo[2.2.1]heptane
CAS No:133982-56-6
MF:C9H12N4
MW:176.21838092804
CID:899885
Update Time:2023-08-02

(1S,4S)-2-Pyrimidin-2-YL-2,5-diazabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

    • 2,5-Diazabicyclo[2.2.1]heptane,2-(2-pyrimidinyl)-,(1S)-(9CI)
    • (1S,4S)-2-PYRIDAZIN-3-YL-2,5-DIAZABICYCLO[2.2.1]HEPTANE
    • (1S,4S)-2-PYRIMIDIN-2-YL-2,5-DIAZABICYCLO[2.2.1]HEPTANE
    • (1S,4S)-2-Pyrimidin-2-YL-2,5-diazabicyclo[2.2.1]heptane
    • Inchi: 1S/C9H12N4/c1-2-10-9(11-3-1)13-6-7-4-8(13)5-12-7/h1-3,7-8,12H,4-6H2/t7-,8-/m0/s1
    • InChI Key: MRJLWJGWYVMTGW-YUMQZZPRSA-N
    • SMILES: N1(C2N=CC=CN=2)C[C@@H]2C[C@H]1CN2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 190
  • Topological Polar Surface Area: 41
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